1-(2-(2-fluorophenoxy)acetyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide

• IUPAC Name: 1-[2-(2-fluorophenoxy)acetyl]-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide
• InChI: InChI=1S/C17H17FN2O3S/c18-14-5-1-2-6-15(14)23-11-16(21)20-9-12(10-20)17(22)19-8-13-4-3-7-24-13/h1-7,12H,8-11H2,(H,19,22)
• InChI Key: RDVVSYMZJDXBPO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)COC2=CC=CC=C2F)C(=O)NCC3=CC=CS3
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

The synthesis of related azetidine derivatives and their binding properties have been a subject of study due to their potential applications. For example, Doll et al. (1999) discussed the synthesis and in vivo binding properties of a fluoro derivative of a similar compound for positron emission tomography (PET) imaging of central nicotinic acetylcholine receptors (nAChRs) (Doll et al., 1999). Another example includes the work by Van Hende et al. (2009), who evaluated synthetic strategies towards 3-fluoroazetidine-3-carboxylic acid, highlighting the methodologies and challenges in synthesizing such fluorinated beta-amino acids (Van Hende et al., 2009).

Molecular Structure Analysis

Koren et al. (1998) examined the molecular structures of various azetidine derivatives, including their affinity for nAChRs through modifications on the pyridine segment, demonstrating how structural changes affect binding affinity and molecular geometry (Koren et al., 1998).

Chemical Reactions and Properties

Konovalova et al. (2014) explored the reactions of N-phenyl(benzylidene, phenoxy)acetyl-1,4-benzoquinone imines with sodium azide, providing insights into the reactivity and potential chemical transformations of related compounds (Konovalova et al., 2014).